Cas no 1021244-97-2 (2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide)

• Product Name: 2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide
• CAS No: 1021244-97-2
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 4676865
• Update Time: 2025-05-22

2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dihydroisoquinolin-2(1H)-yl)-N'-hydroxybenzimidamide
• 2-[3,4-DIHYDRO-2(1H)-ISOQUINOLINYL]-N'-HYDROXYBENZENECARBOXIMIDAMIDE
• 2-[3,4-dihydro-2(1h)-isoquinolinyl]-n-hydroxybenzenecarboximidamide
• 2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide

• Inchi： 1S/C16H17N3O/c17-16(18-20)14-7-3-4-8-15(14)19-10-9-12-5-1-2-6-13(12)11-19/h1-8,20H,9-11H2,(H2,17,18)
• InChI Key： VZCITDIJNSOOHJ-UHFFFAOYSA-N
• SMILES： ON=C(C1C=CC=CC=1N1CC2C=CC=CC=2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide

Compound CAS No. 1021244-97-2: 2-[3,4-Dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide

The compound CAS No. 1021244-97-2, also known as 2-[3,4-dihydro-2(1H)-isoquinolinyl]-N'-hydroxybenzenecarboximidamide, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of isoquinoline derivatives, which have gained significant attention in the fields of pharmacology and materials science due to their unique chemical properties and potential applications. The molecule's structure incorporates a benzenecarboximidamide group attached to a dihydroisoquinoline moiety, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of CAS No. 1021244-97-2 in the development of novel pharmaceutical agents. Its isoquinoline core is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable scaffold for drug design. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease, demonstrating its potential as a therapeutic agent. The compound's hydroxy group further enhances its bioavailability and selectivity, making it a compelling candidate for preclinical studies.

In addition to its pharmacological applications, CAS No. 1021244-97-2 has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, facilitating its integration into next-generation electronic devices. The compound's stability under various environmental conditions further enhances its suitability for industrial applications.

The synthesis of CAS No. 1021244-97-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's reliability for both academic and industrial use. The use of environmentally friendly reagents and energy-efficient processes has also been prioritized to align with sustainable chemistry practices.

From an environmental perspective, CAS No. 1021244-97-2 has been evaluated for its biodegradability and ecological impact. Studies indicate that the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. Its low toxicity profile further supports its safe handling in laboratory and industrial settings.

Looking ahead, the continued exploration of CAS No. 1021244-97-2 is expected to unlock new avenues for its application across diverse fields. Collaborative efforts between chemists, biologists, and engineers are likely to drive innovation in both drug discovery and materials science. As research progresses, this compound will undoubtedly play a pivotal role in advancing our understanding of complex molecular systems and their practical applications.